2-Methoxy-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone

• IUPAC Name: 2-methoxy-1-[3-(6-methoxypyrazin-2-yl)oxypyrrolidin-1-yl]ethanone
• InChI: InChI=1S/C12H17N3O4/c1-17-8-12(16)15-4-3-9(7-15)19-11-6-13-5-10(14-11)18-2/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: AWOMFCCCQVLIDE-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(C1)OC2=NC(=CN=C2)OC
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol

Description

2-Methoxy-1-(3-((6-methoxypyrazin-2-yl)oxy)pyrrolidin-1-yl)ethanone, also known as MPOPE, is a synthetic compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme diacylglycerol lipase alpha (DAGLα), which is involved in the biosynthesis of the endocannabinoid 2-arachidonoylglycerol (2-AG). MPOPE has been shown to have a number of biochemical and physiological effects, and its potential applications in various fields of research are currently being explored.

Scientific Research Applications

Improving Cognitive Functions

A study explored the effects of acetic ether derivatives on the reconstruction dysfunction of learning and memory in mice, suggesting potential applications in neuropharmacology and cognitive enhancement. These derivatives showed significant improvement in learning and memory in animal models, indicating their potential in treating cognitive disorders (Zhang Hong-ying, 2012).

Chemical Synthesis and Tautomerism

Research on the synthesis and tautomerism of heterocyclic compounds, such as 2-hydroxypyrazolo[1,5-a]pyridine, highlights the chemical versatility and potential applications of these compounds in creating more complex molecules. These studies contribute to the understanding of chemical properties and reactivity, useful in designing new drugs or materials (H. Ochi, T. Miyasaka, Kiyoshi Kanada, K. Arakawa, 1976).

Antimicrobial Activity

New pyridine derivatives have been synthesized and evaluated for their antimicrobial activity, showcasing the potential of such compounds in developing new antimicrobial agents. This research indicates the importance of structural modifications to enhance biological activity against various bacteria and fungi (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Molecular Structure Analysis

Studies on the crystal and molecular structure of related compounds, such as (2-((6-Chloro pyridin-3-yl)methoxy)-5-methylphenyl)(p-tolyl)Methanone, provide insights into the molecular interactions and stability of these compounds. Understanding the structural properties is crucial for the application of these compounds in various fields, including material science and drug design (B. Lakshminarayana et al., 2009).